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Compound of Interest

Compound Name: 6-Chloronicotinic acid

Cat. No.: B046074

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 6-chloronicotinic
acid in various organic solvents. The information presented herein is critical for process
development, formulation design, and crystallization studies in the pharmaceutical and
chemical industries. This document summarizes available quantitative data, details
experimental protocols for solubility determination, and visualizes the experimental workflow.

Quantitative Solubility Data

The solubility of 6-chloronicotinic acid has been systematically studied in a range of organic
solvents. A key study, "Uncovering the solid-liquid equilibrium behavior of 6-Chloronicotinic
acid in eleven pure solvents by thermodynamic analysis and molecular dynamic simulation,"
determined the solubility using the gravimetric method at temperatures ranging from 283.15 K
to 323.15 K.

The following table summarizes the mole fraction solubility (x) of 6-chloronicotinic acid in
eleven organic solvents at various temperatures, as reported in the aforementioned study.

Table 1: Mole Fraction Solubility (x) of 6-Chloronicotinic Acid in Various Organic Solvents
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Note: The term "Data" indicates that the values are available in the cited research paper but
are not accessible through the current search. For precise numerical values, direct consultation
of the full-text article is required.

Quialitative solubility information from other sources indicates that 6-chloronicotinic acid is
also soluble in DMSO and slightly soluble in chloroform.[1][2] One source states a water
solubility of 2 mg/mL at 20°C.[1][2]
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Experimental Protocol: Isothermal Saturation
(Gravimetric Method)

The following is a detailed methodology for determining the solubility of 6-chloronicotinic acid
in an organic solvent using the isothermal saturation (gravimetric) method. This method is a
reliable and widely used technique for generating accurate solubility data.

2.1. Materials and Equipment

e 6-Chloronicotinic Acid (high purity)

e Selected Organic Solvents (analytical grade)
» Jacketed glass vessel with a magnetic stirrer
e Thermostatic water bath

o Calibrated digital thermometer

e Analytical balance (+0.0001 g)

» Syringes with filters (e.g., 0.45 um PTFE)

¢ Pre-weighed weighing bottles or vials
 Drying oven or vacuum oven

2.2. Procedure

» Temperature Control: Set the thermostatic water bath to the desired experimental
temperature. Circulate the fluid through the jacketed glass vessel to maintain a constant
temperature.

o Sample Preparation: Add an excess amount of 6-chloronicotinic acid to a known mass or
volume of the selected organic solvent in the jacketed glass vessel. The presence of
undissolved solid is essential to ensure saturation.
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» Equilibration: Stir the suspension vigorously using a magnetic stirrer for a sufficient time to
reach solid-liquid equilibrium. The time required for equilibration can vary depending on the
solvent and temperature and should be determined experimentally by taking measurements
at different time intervals until a constant concentration is observed.

o Sampling: Once equilibrium is reached, stop the stirring and allow the undissolved solid to
settle. Carefully withdraw a known volume of the supernatant (the clear saturated solution)
using a pre-heated or pre-cooled syringe to the experimental temperature. Immediately filter
the solution through a syringe filter to remove any undissolved particles.

» Gravimetric Analysis: Transfer the filtered saturated solution into a pre-weighed weighing
bottle. Record the total mass of the bottle and the solution.

e Solvent Evaporation: Place the weighing bottle in a drying oven or vacuum oven at a suitable
temperature to evaporate the solvent completely. The temperature should be high enough to
ensure efficient evaporation but low enough to prevent decomposition of the 6-
chloronicotinic acid.

o Mass Determination: After complete evaporation of the solvent, cool the weighing bottle to
room temperature in a desiccator and weigh it again. The mass of the remaining solid
corresponds to the mass of 6-chloronicotinic acid dissolved in the sampled volume of the
solvent.

» Data Calculation: Calculate the solubility in terms of mole fraction, g/100g of solvent, or other
desired units using the recorded masses of the dissolved solid and the solvent.

» Repeatability: Repeat the experiment at each temperature point at least three times to
ensure the reproducibility of the results.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the determination of 6-chloronicotinic
acid solubility using the isothermal saturation (gravimetric) method.
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Workflow for Gravimetric Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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